
In-Depth Technical Guide: 4'-Hydroxy
diclofenac-d4 (CAS: 254762-27-1)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Hydroxy diclofenac-d4

Cat. No.: B020009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Hydroxy diclofenac-d4, a key

deuterated metabolite of the widely used non-steroidal anti-inflammatory drug (NSAID),

diclofenac. This document is intended to serve as a valuable resource for researchers and

professionals involved in drug metabolism studies, pharmacokinetic analysis, and bioanalytical

method development.

Compound Overview
4'-Hydroxy diclofenac-d4 is the deuterium-labeled form of 4'-hydroxydiclofenac, the major

oxidative metabolite of diclofenac. The incorporation of four deuterium atoms on the

phenylacetic acid ring provides a stable isotopic label, making it an ideal internal standard for

quantitative analysis by mass spectrometry. Its primary application lies in accurately measuring

the concentration of 4'-hydroxydiclofenac in biological matrices, which is crucial for

understanding the metabolism and disposition of diclofenac.

Chemical and Physical Properties
A summary of the key quantitative data for 4'-Hydroxy diclofenac-d4 is presented in the table

below. This information has been compiled from various commercial suppliers and scientific

literature.
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Property Value

CAS Number 254762-27-1

Molecular Formula C₁₄H₇D₄Cl₂NO₃

Molecular Weight 316.17 g/mol

Purity Typically >95% to >98.92%

Appearance Purple Solid

Solubility

Soluble in Ethanol (~30 mg/mL), DMSO (~30

mg/mL), and Dimethylformamide (DMF) (~30

mg/mL)

Storage Temperature -20°C

Metabolic Pathway of Diclofenac
Diclofenac undergoes extensive metabolism in the liver, primarily mediated by cytochrome

P450 (CYP) enzymes. The formation of 4'-hydroxydiclofenac is the principal metabolic

pathway, predominantly catalyzed by the CYP2C9 isoenzyme. This hydroxylation reaction is a

critical step in the detoxification and elimination of diclofenac from the body. The resulting

metabolite can be further conjugated prior to excretion.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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